![molecular formula C11H10ClN3O4S B7575492 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid](/img/structure/B7575492.png)
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid, also known as CMPB, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the sulfonamide family and has been shown to possess a variety of biochemical and physiological effects. In
Scientific Research Applications
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been studied for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to enhance the activity of certain neurotransmitters, leading to potential applications in the treatment of neurological disorders such as Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines, suggesting potential applications in the development of novel cancer therapies. Additionally, this compound has been used as a tool in drug discovery, serving as a lead compound for the development of new drugs with similar structures and activities.
Mechanism of Action
The mechanism of action of 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. Additionally, this compound has been shown to bind to certain receptors in the brain, leading to enhanced neurotransmitter activity.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, enhanced neurotransmitter activity, and the inhibition of cancer cell growth. Additionally, this compound has been shown to possess anti-inflammatory properties, suggesting potential applications in the treatment of inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid in lab experiments is its well-characterized structure and activity. This allows researchers to more easily study the compound's effects and potential applications. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one limitation of using this compound is its potential toxicity and side effects. As with any chemical compound, researchers must take precautions to ensure the safety of themselves and their subjects when working with this compound.
Future Directions
There are many potential future directions for research involving 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid. One area of interest is the development of novel drugs based on the structure and activity of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders and cancer. Finally, more research is needed to fully understand the potential side effects and toxicity of this compound, in order to ensure its safe use in scientific research.
Synthesis Methods
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid can be synthesized through a multi-step process involving the reaction of 5-chloroanthranilic acid with 5-methyl-1H-pyrazole-4-carboxylic acid, followed by the addition of sulfonyl chloride. The resulting compound is then purified through crystallization and recrystallization techniques.
properties
IUPAC Name |
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3O4S/c1-6-10(5-13-14-6)20(18,19)15-9-3-2-7(12)4-8(9)11(16)17/h2-5,15H,1H3,(H,13,14)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAOXCIFITRFXOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)S(=O)(=O)NC2=C(C=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.